Cas no 1249189-86-3 ((2-bromophenyl)methyl(1H-imidazol-2-yl)methylamine)

• Product Name: (2-bromophenyl)methyl(1H-imidazol-2-yl)methylamine
• CAS No: 1249189-86-3
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5231611
• PubChem ID: 61561131
• Update Time: 2025-10-05

(2-bromophenyl)methyl(1H-imidazol-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• [(2-Bromophenyl)methyl](1H-imidazol-2-ylmethyl)amine
• [(2-bromophenyl)methyl][(1H-imidazol-2-yl)methyl]amine
• n-((1h-Imidazol-2-yl)methyl)-1-(2-bromophenyl)methanamine
• 1H-Imidazole-2-methanamine, N-[(2-bromophenyl)methyl]-
• (2-bromophenyl)methyl(1H-imidazol-2-yl)methylamine

• Inchi： 1S/C11H12BrN3/c12-10-4-2-1-3-9(10)7-13-8-11-14-5-6-15-11/h1-6,13H,7-8H2,(H,14,15)
• InChI Key： WAFNBWDKWKLUSU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CNCC1=NC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 1.7
• Topological Polar Surface Area: 40.7

Additional information on (2-bromophenyl)methyl(1H-imidazol-2-yl)methylamine

The Compound CAS No. 1249189-86-3: (2-bromophenyl)methyl(1H-imidazol-2-yl)methylamine

The compound CAS No. 1249189-86-3, commonly referred to as (2-bromophenyl)methyl(1H-imidazol-2-yl)methylamine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of (2-bromophenyl)methyl(1H-imidazol-2-yl)methylamine in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures, particularly in the design of heterocyclic compounds with potential pharmacological activity.

The structural features of this compound are noteworthy. The presence of a bromine atom on the phenyl ring introduces electronic effects that can influence reactivity and selectivity in various chemical reactions. Additionally, the imidazole moiety contributes to hydrogen bonding capabilities, making this compound suitable for applications in supramolecular chemistry and crystal engineering.

Recent advancements in synthetic methodology have enabled more efficient routes to prepare (2-bromophenyl)methyl(1H-imidazol-2-yl)methylamine. For instance, a study published in the Journal of Organic Chemistry described a one-pot synthesis involving microwave-assisted conditions, which significantly reduced reaction times while maintaining high yields.

In terms of applications, this compound has shown promise in the development of coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for transition metals has been exploited to create materials with tailored porosity and functionality, which could find uses in gas storage and catalysis.

Furthermore, preliminary biological evaluations suggest that (2-bromophenyl)methyl(1H-imidazol-2-yl)methylamine may exhibit antiproliferative activity against certain cancer cell lines. These findings underscore its potential as a lead compound in anticancer drug development.

As research continues to uncover new facets of this compound's properties and applications, it is evident that CAS No. 1249189-86-3 will remain a focal point in both academic and industrial settings.